Cas no 1361834-23-2 (2'-Chloro-2,5-dichloro-3'-difluoromethyl-biphenyl)

• Product Name: 2'-Chloro-2,5-dichloro-3'-difluoromethyl-biphenyl
• CAS No: 1361834-23-2
• MF: C₁₃H₇Cl₃F₂
• MW: 307.550487756729
• CID: 5000017
• Update Time: 2025-08-05

2'-Chloro-2,5-dichloro-3'-difluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,5-dichloro-3'-difluoromethyl-biphenyl

• Inchi： 1S/C13H7Cl3F2/c14-7-4-5-11(15)10(6-7)8-2-1-3-9(12(8)16)13(17)18/h1-6,13H
• InChI Key： SHFSQTPRORECEG-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=CC=CC=1C1C=C(C=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2'-Chloro-2,5-dichloro-3'-difluoromethyl-biphenyl

Compound CAS No. 1361834-23-2: 2'-Chloro-2,5-dichloro-3'-difluoromethyl-biphenyl

Compound CAS No. 1361834-23-2, commonly referred to as 2'-Chloro-2,5-dichloro-3'-difluoromethyl-biphenyl, is a highly specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of biphenyl derivatives, which have been extensively studied for their versatile roles in material science, pharmacology, and environmental chemistry.

The molecular structure of 2'-Chloro-2,5-dichloro-3'-difluoromethyl-biphenyl consists of two benzene rings connected by a single bond (biphenyl system). The substituents on the rings include chlorine atoms at positions 2 and 5 on one ring, and a chloro group along with a difluoromethyl group at position 3' on the other ring. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for specialized applications.

Recent studies have highlighted the potential of biphenyl derivatives in the development of advanced materials, particularly in the field of optoelectronics. Researchers have explored the use of this compound as a building block for organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. The presence of halogen substituents enhances the electron-withdrawing effects, which can improve the charge transport properties of the material, making it a promising candidate for high-efficiency electronic devices.

In addition to its electronic applications, 2'-Chloro-2,5-dichloro-3'-difluoromethyl-biphenyl has shown potential in medicinal chemistry. Studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes involved in metabolic disorders. The chlorinated and fluorinated groups contribute to its bioavailability and stability in biological systems, making it a valuable lead compound for drug discovery efforts.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and Friedel-Crafts alkylation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly synthesis pathways. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, aligning with current trends toward sustainable chemical synthesis.

From an environmental perspective, understanding the fate and behavior of biphenyl derivatives in natural systems is crucial. Research has shown that this compound exhibits moderate persistence in aquatic environments but can undergo biodegradation under specific conditions. Efforts are ongoing to assess its potential ecological risks and develop strategies for safe handling and disposal.

In conclusion, CAS No. 1361834-23-2, or 2'-Chloro-2,5-dichloro-3'-difluoromethyl-biphenyl, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.